1,3-Dibromo-5-ethoxymethyl-2-methyl-benzene

• Molecular Formula: C10H12Br2O
• Molecular Weight: 308.01 g/mol
• IUPAC Name: 1,3-dibromo-5-(ethoxymethyl)-2-methylbenzene
• InChI: InChI=1S/C10H12Br2O/c1-3-13-6-8-4-9(11)7(2)10(12)5-8/h4-5H,3,6H2,1-2H3
• InChI Key: AIVVRXPDKRSBLS-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=CC(=C(C(=C1)Br)C)Br

Description

1,3-Dibromo-5-ethoxymethyl-2-methyl-benzene is a useful research compound. Its molecular formula is C10H12Br2O and its molecular weight is 308.01 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of (3,5-dibromo-4-methyl-phenyl)-methanol (4 g, 14.288 mmol), 60% NaH (690 mg, 28.75 mmol) and THF (72 mL) was heated to 70° C. in a sealed tube for 15 minutes. The reaction was cooled, bromoethane (3.2 mL, 42.86 mmol) was added and the reaction continued heating at 70° C. for 6 h. The reaction was cooled, poured onto water, extracted with EtOAc (×3). The organics were washed with water, brine and dried (Na2SO4). Chromatography (Hexanes/EtOAc) afforded 1,3-dibromo-5-ethoxymethyl-2-methyl-benzene (2.187 g) as a colourless oil. 1H NMR (400 MHz, d6-DMSO) δ: 1.15 (t, 3H), 2.48 (s, 3H), 3.46 (q, 2H), 4.41 (s, 2H), 7.57 (s, 2H) ppm.